Cas no 54431-77-5 (5'-Methoxyhydnocarpin)
5'-Methoxyhydnocarpin structure
Product Name:5'-Methoxyhydnocarpin
CAS No:54431-77-5
MF:C26H22O10
MW:494.446888446808
CID:5363919
PubChem ID:5281879
Update Time:2024-03-01
5'-Methoxyhydnocarpin Chemical and Physical Properties
Names and Identifiers
-
- 5'-methoxyhydnocarpin
- 5'-Methoxyhydnocarpin D
- C11162
- 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
- Q15410213
- 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxy-phenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
- 54431-77-5
- AC1NQZ8C
- CHEMBL328060
- DTXSID601045530
- 5'-Methoxyhydnocarpin
-
- Inchi: 1S/C26H22O10/c1-32-19-5-12(3-4-15(19)29)25-23(11-27)36-26-21(33-2)6-13(7-22(26)35-25)18-10-17(31)24-16(30)8-14(28)9-20(24)34-18/h3-10,23,25,27-30H,11H2,1-2H3/t23-,25-/m1/s1
- InChI Key: NIOAGUZTTGFPGK-ILBGXUMGSA-N
- SMILES: O1C2C=C(C3=CC(C4C(=CC(=CC=4O3)O)O)=O)C=C(C=2O[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 494.12129689g/mol
- Monoisotopic Mass: 494.12129689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 144
5'-Methoxyhydnocarpin Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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